Cas no 57259-68-4 (2-Furancarboxylic acid, 2,5-dihydro-, methyl ester (9CI))

• Product Name: 2-Furancarboxylic acid, 2,5-dihydro-, methyl ester (9CI)
• CAS No: 57259-68-4
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 946705
• PubChem ID: 12634722
• Update Time: 2025-04-19

2-Furancarboxylic acid, 2,5-dihydro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 2,5-dihydro-, methyl ester (9CI)
• DB-323906
• 2-Furancarboxylic acid, 2,5-dihydro-, methyl ester
• methyl 2,5-dihydro-2-furancarboxylate
• 2,5-dihydro-furan-2-carboxylic acid methyl ester
• 2-Furancarboxylic acid,2,5-dihydro-,methyl ester(9ci)
• 57259-68-4
• SCHEMBL2531540

• Inchi： 1S/C6H8O3/c1-8-6(7)5-3-2-4-9-5/h2-3,5H,4H2,1H3
• InChI Key： JEXXYHJLISOZHN-UHFFFAOYSA-N
• SMILES： O1CC=CC1C(=O)OC

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų